Methyl 4-(3,4-dichlorophenyl)-4-pentenoate
Cat. No. B8450979
M. Wt: 259.12 g/mol
InChI Key: BMVVALALBSWSGC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06448247B1
Procedure details
1.75 g (49.0 mmole) of methyltriphenylphosphonium bromide and 5.50 g (49.0 mmole) of potassium t-butoxide were suspended in 200 ml of dried benzene, and the mixture was stirred at room temperature for 6 hours under a nitrogen atmosphere. At the end of this time, 8.50 g of methyl 4-(3,4-dichlorophenyl)-4-oxobutanoate [prepared as described in step (a) above] were dissolved in 40 ml of benzene, and the resulting solution was added to the reaction mixture. The mixture was then stirred for 1 hour. The reaction mixture was then poured into water and extracted with ethyl acetate. The organic extract was dried over anhydrous sodium sulfate, and the solvent was removed by distillation under reduced pressure. The resulting residue was purified by silica gel column chromatography, using a gradient elution method, with mixtures of hexane and diethyl ether ranging from 19:1 to 23:2 by volume as the eluent, to give 4.20 g of the title compound as a pale orange oil.
Name
Identifiers
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REACTION_CXSMILES
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[CH3:1]C(C)([O-])C.[K+].[Cl:7][C:8]1[CH:9]=[C:10]([C:15](=O)[CH2:16][CH2:17][C:18]([O:20][CH3:21])=[O:19])[CH:11]=[CH:12][C:13]=1[Cl:14].O>[Br-].C[P+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.C1C=CC=CC=1>[Cl:7][C:8]1[CH:9]=[C:10]([C:15](=[CH2:1])[CH2:16][CH2:17][C:18]([O:20][CH3:21])=[O:19])[CH:11]=[CH:12][C:13]=1[Cl:14] |f:0.1,4.5|
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Inputs
Step One
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Name
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|
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Quantity
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5.5 g
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Type
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reactant
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Smiles
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CC(C)([O-])C.[K+]
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Step Two
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Name
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|
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Quantity
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8.5 g
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Type
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reactant
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Smiles
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ClC=1C=C(C=CC1Cl)C(CCC(=O)OC)=O
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Name
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Quantity
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40 mL
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Type
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solvent
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Smiles
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C1=CC=CC=C1
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Step Three
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Name
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|
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Quantity
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0 (± 1) mol
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|
Type
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reactant
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Smiles
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O
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Step Four
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Name
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Quantity
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1.75 g
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Type
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catalyst
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Smiles
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[Br-].C[P+](C1=CC=CC=C1)(C1=CC=CC=C1)C1=CC=CC=C1
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Step Five
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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C1=CC=CC=C1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred at room temperature for 6 hours under a nitrogen atmosphere
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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the resulting solution was added to the reaction mixture
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STIRRING
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Type
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STIRRING
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Details
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The mixture was then stirred for 1 hour
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|
Duration
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1 h
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted with ethyl acetate
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EXTRACTION
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Type
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EXTRACTION
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Details
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The organic extract
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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was dried over anhydrous sodium sulfate
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CUSTOM
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Type
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CUSTOM
|
|
Details
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the solvent was removed by distillation under reduced pressure
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CUSTOM
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Type
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CUSTOM
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|
Details
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The resulting residue was purified by silica gel column chromatography
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WASH
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Type
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WASH
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Details
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a gradient elution method
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Outcomes
Product
Details
Reaction Time |
6 h |
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Name
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|
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Type
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product
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Smiles
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ClC=1C=C(C=CC1Cl)C(CCC(=O)OC)=C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.2 g | |
| YIELD: CALCULATEDPERCENTYIELD | 49.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
